3-Fluoro-N-[[4-(furan-3-yl)thiophen-2-yl]methyl]benzamide

• IUPAC Name: 3-fluoro-N-[[4-(furan-3-yl)thiophen-2-yl]methyl]benzamide
• InChI: InChI=1S/C16H12FNO2S/c17-14-3-1-2-11(6-14)16(19)18-8-15-7-13(10-21-15)12-4-5-20-9-12/h1-7,9-10H,8H2,(H,18,19)
• InChI Key: AOAGJBMDDNXMKN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C(=O)NCC2=CC(=CS2)C3=COC=C3
• Molecular Formula: C16H12FNO2S
• Molecular Weight: 301.3 g/mol

Description

3-Fluoro-N-[[4-(furan-3-yl)thiophen-2-yl]methyl]benzamide is a chemical compound that has been synthesized for scientific research purposes. This compound has been found to have potential applications in the field of medicinal chemistry due to its unique structure and properties.

Mechanism of Action

The exact mechanism of action of 3-Fluoro-N-[[4-(furan-3-yl)thiophen-2-yl]methyl]benzamide is not fully understood. However, it has been found to inhibit certain enzymes involved in cellular processes such as DNA replication and protein synthesis. This inhibition leads to the disruption of cellular processes and ultimately cell death.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-Fluoro-N-[[4-(furan-3-yl)thiophen-2-yl]methyl]benzamide are not fully understood. However, it has been found to have cytotoxic effects on certain cancer cell lines. It has also been found to have antimicrobial effects against certain bacteria.

Advantages and Limitations for Lab Experiments

One advantage of using 3-Fluoro-N-[[4-(furan-3-yl)thiophen-2-yl]methyl]benzamide in lab experiments is its unique structure and properties. This makes it a potential candidate for the development of new drugs. However, one limitation is the lack of information on its biochemical and physiological effects. More research is needed to fully understand the potential applications of this compound.

Future Directions

There are several future directions for research on 3-Fluoro-N-[[4-(furan-3-yl)thiophen-2-yl]methyl]benzamide. One direction is the development of new drugs based on the structure and properties of this compound. Another direction is the study of its biochemical and physiological effects, which could lead to a better understanding of its potential applications in medicine. Additionally, more research is needed to fully understand the mechanism of action of this compound.

Synthesis Methods

The synthesis of 3-Fluoro-N-[[4-(furan-3-yl)thiophen-2-yl]methyl]benzamide involves several steps. The first step is the synthesis of 2-(furan-3-yl)thiophene-4-carboxylic acid, which is then reacted with 4-aminobenzylamine to form the intermediate compound. This intermediate compound is then reacted with 3-fluorobenzoyl chloride to form the final product, 3-Fluoro-N-[[4-(furan-3-yl)thiophen-2-yl]methyl]benzamide.

Scientific Research Applications

3-Fluoro-N-[[4-(furan-3-yl)thiophen-2-yl]methyl]benzamide has potential applications in the field of medicinal chemistry. It has been found to have inhibitory effects on certain enzymes, which makes it a potential drug candidate for the treatment of diseases such as cancer and diabetes. It has also been found to have antimicrobial properties, which makes it a potential candidate for the development of new antibiotics.